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Compound Focus: BODIPY FL prazosin

CAS No.: 175799-93-6

Cat. No.: S1800740

Get Quote

Key Specifications & Reconstitution Data

The table below summarizes the essential quantitative data for BODIPY FL prazosin for easy reference [1]

[2].

Parameter Specification / Value

CAS Number 175799-93-6 [1] [2]

Molecular Formula C₂₈H₃₂BF₂N₇O₃ [1] [2]

Molecular Weight 563.41 g/mol [1] [2]

Biological Activity Fluorescent α1-adrenergic antagonist [1] [2]

Ki for α1A-AR 14.5 nM [1] [2]

Ki for α1B-AR 43.3 nM [1] [2]

Excitation (Ex) Wavelength 485 nm / 502 nm [1]

Emission (Em) Wavelength 510 nm / 535 nm [1]
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Parameter Specification / Value

Recommended Solvent Anhydrous DMSO [1] [2]

Typical Stock Concentration 10-50 mM in DMSO [2]

Step-by-Step Stock Solution Preparation

This protocol details how to prepare a stable and concentrated stock solution of BODIPY FL prazosin in

DMSO.

Materials Needed:

BODIPY FL prazosin (lyophilized powder)

Fresh, anhydrous Dimethyl Sulfoxide (DMSO)
Amber or foil-wrapped microcentrifuge tubes

Analytical balance, sonicator, vortex mixer

Procedure:

Equilibration: Bring the vial of lyophilized BODIPY FL prazosin to room temperature in a desiccator
before opening. This prevents moisture condensation, which can degrade the compound and affect

solubility [3].
Weighing: Accurately weigh the desired amount of powder using a calibrated microbalance.

Dissolution: Add the appropriate volume of anhydrous DMSO directly to the vial to achieve your
target stock concentration (e.g., 10 mM). For example, to prepare a 10 mM solution, add 1.78 mL of

DMSO to 10 mg of powder [1].
Mixing: Vortex the solution vigorously for 1-2 minutes until the powder is fully dissolved. To aid

dissolution, you can briefly warm the solution in a 37°C water bath with sonication for a few minutes
[1] [4].

Aliquoting: Immediately aliquot the stock solution into single-use tubes to minimize freeze-thaw
cycles.

Storage: Store the aliquots at -20°C and protect from light. Under these conditions, the solution is
typically stable for up to one month [1] [2].
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The table below addresses common problems researchers encounter when preparing and using DMSO stock

solutions.

Problem Possible Cause Solution

| Compound precipitates when diluted into aqueous buffer [4] [3] | Rapid change from organic to

aqueous solvent; final DMSO concentration too low to keep compound soluble. | • Further dilute the stock in

DMSO before adding to the aqueous medium [3]. • Vortex or sonicate the mixture (with brief warming in a

37°C bath) until the precipitate fully redissolves [4]. | | Inaccurate concentration after storage | Absorption

of moisture from the air, leading to compound degradation or precipitation [5] [3]. | • Use a fresh, sealed

bottle of anhydrous DMSO. • Always aliquot the stock solution and avoid repeated freeze-thaw cycles. | |

High background signal in cellular assays | Incomplete washing to remove unbound fluorescent ligand [2].

| • After incubation with the probe, wash cells thoroughly with an appropriate buffer (e.g., PBS) [2]. • Include

control samples without the probe to account for cellular autofluorescence. |

Experimental Workflow for Cell-Based Assays

This section provides a general methodology for using BODIPY FL prazosin in cell-based experiments to

study α1-adrenoceptor localization or transporter activity [2] [6].
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Detailed Protocol:

Prepare Working Solution: Dilute the DMSO stock solution in an appropriate serum-free buffer or
culture medium to create a working solution (typically 1-10 µM). The final DMSO concentration in the

cell culture should not exceed 0.1-1.0% to avoid cytotoxicity [2] [7].
Cell Preparation: Seed and culture your chosen cell line (e.g., TR146 for buccal mucosa models,

OVCAR-8 for cancer research) on suitable plates or Transwell inserts until they reach the desired
confluency [8].

Labeling Reaction: Replace the cell culture medium with the pre-warmed working solution of
BODIPY FL prazosin. Incubate the cells for 30 minutes at 37°C to allow the ligand to bind to its

targets [1] [2].
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Washing: After incubation, carefully remove the solution and wash the cells 2-3 times with a washing

buffer (e.g., PBS or HBSS) to remove any unbound fluorescent ligand and reduce background signal
[2].

Analysis: Proceed with your chosen analysis method.
For confocal microscopy, observe the cells immediately using filters appropriate for

FITC/GFP (Ex/Em ~485/535 nm) to study subcellular localization [1] [2].
For flow cytometry, harvest the cells if necessary and resuspend them in a suitable buffer.

Analyze the fluorescence intensity to quantify receptor binding or efflux pump activity [7].

Key Precautions for Reliable Results

Light Sensitivity: BODIPY FL prazosin is photosensitive. Perform all steps under low light

conditions (e.g., using amber tubes or dimmed lights) to prevent photobleaching [1].
Solution Stability: Always prepare fresh working solutions from the DMSO stock for each

experiment. Avoid storing diluted aqueous solutions for long periods [3].
Appropriate Controls: Include control samples treated with vehicle (DMSO) only and/or pre-

incubated with a non-fluorescent α1-adrenergic antagonist (like prazosin itself) to confirm specific
binding [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. BODIPY FL prazosin | Fluorescent α1-Adrenergic Antagonist [medchemexpress.com]

2. BODIPY FL prazosin | α1-Adrenergic antagonists [targetmol.com]

3. FAQs on Inhibitor Preparation [sigmaaldrich.com]

4. My compound dissolved well into DMSO, but when I tried to ... [enzo.com]

5. Overcoming problems of compound storage in DMSO [pubmed.ncbi.nlm.nih.gov]

6. A Role for iNOS in Erastin Mediated Reduction of P- ... [mdpi.com]

7. Fluorescent substrates for flow cytometric evaluation of efflux ... [pmc.ncbi.nlm.nih.gov]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.targetmol.com/compound/bodipy_fl_prazosin
https://www.medchemexpress.com/bodipy-fl-prazosin.html?srsltid=AfmBOoq_9W5Iul2LWKFvIy7iTb8myWa9DfA9WVY4ew3SY7rNZfLXDH4R
https://www.targetmol.com/compound/bodipy_fl_prazosin
https://pmc.ncbi.nlm.nih.gov/articles/PMC3785545/
https://www.smolecule.com/products/s1800740?utm_src=pdf-body
https://www.medchemexpress.com/bodipy-fl-prazosin.html?srsltid=AfmBOoq_9W5Iul2LWKFvIy7iTb8myWa9DfA9WVY4ew3SY7rNZfLXDH4R
https://www.sigmaaldrich.com/US/en/technical-documents/technical-article/protein-biology/interrogation-protein-pathways/faqs-inhibitor-preparation?srsltid=AfmBOor7kx6QtA7sfIILMtFY1XoaqgXers0hQCRdSoTAiBp5KsSI4Bgd
https://www.targetmol.com/compound/bodipy_fl_prazosin
https://www.smolecule.com/products/s1800740?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/bodipy-fl-prazosin.html?srsltid=AfmBOoq_9W5Iul2LWKFvIy7iTb8myWa9DfA9WVY4ew3SY7rNZfLXDH4R
https://www.targetmol.com/compound/bodipy_fl_prazosin
https://www.sigmaaldrich.com/US/en/technical-documents/technical-article/protein-biology/interrogation-protein-pathways/faqs-inhibitor-preparation?srsltid=AfmBOor7kx6QtA7sfIILMtFY1XoaqgXers0hQCRdSoTAiBp5KsSI4Bgd
https://www.enzo.com/kb/my-compound-dissolved-well-into-dmso-but-when-i-tried-to-dilute-this-dmso-stock-solution-with-aqueous-media-precipitate-formed-what-should-i-do/
https://pubmed.ncbi.nlm.nih.gov/19531665/
https://www.mdpi.com/2072-6694/16/9/1733
https://pmc.ncbi.nlm.nih.gov/articles/PMC3785545/
https://www.smolecule.com/products/s1800740?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


8. Optimization of an oral mucosa in vitro model based on cell ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [BODIPY FL prazosin DMSO stock solution preparation].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b1800740#bodipy-fl-prazosin-dmso-stock-solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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